Cas no 904816-90-6 (1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904816-90-6
• MF: C₁₈H₁₄ClN₅O
• MW: 351.789661884308
• CID: 5426720
• Update Time: 2025-07-18

1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyltriazole-4-carboxamide
• 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H14ClN5O/c1-11-7-8-14(19)16(9-11)24-12(2)17(22-23-24)18(25)21-15-6-4-3-5-13(15)10-20/h3-9H,1-2H3,(H,21,25)
• InChI Key： JQXNSQJBRLTJQX-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2Cl)C(C)=C(C(NC2=CC=CC=C2C#N)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-90-6)

The compound 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904816-90-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazole core and carboxamide functionality, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The presence of both chloro and cyano substituents enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies. This compound's molecular weight and logP values suggest favorable pharmacokinetic properties, making it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

From a synthetic perspective, CAS No. 904816-90-6 is typically prepared via click chemistry reactions, leveraging the efficiency of 1,2,3-triazole formation. This methodology aligns with the growing emphasis on green chemistry and atom economy, addressing environmental concerns in industrial processes. The compound's crystalline structure and solubility characteristics have also been investigated to optimize formulation strategies, a critical aspect in drug delivery systems.

Current research trends highlight the role of 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in addressing antimicrobial resistance (AMR), a global health priority. Its mechanism of action, potentially involving enzyme inhibition, is being studied alongside analogs to combat multidrug-resistant strains. Additionally, its selective toxicity profile makes it a candidate for crop protection agents, responding to the agricultural sector's need for safer pesticides.

The commercial availability of CAS No. 904816-90-6 through specialty chemical suppliers has facilitated its adoption in high-throughput screening (HTS) campaigns. Researchers frequently query its purity specifications, storage conditions, and handling protocols, reflecting practical considerations in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring reproducibility in experimental results.

In conclusion, 1-(2-chloro-5-methylphenyl)-N-(2-cyanophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable synthesis, and global health challenges underscores its relevance across multiple disciplines. Future studies may explore its patent landscape and clinical potential, further solidifying its position in the scientific community.